Cas no 2375193-74-9 (Dbco-NH-(CH2)4cooh)

• Product Name: Dbco-NH-(CH2)4cooh
• CAS No: 2375193-74-9
• MF: C₂₄H₂₄N₂O₄
• MW: 404.4584
• CID: 5052679
• PubChem ID: 146026086
• Update Time: 2025-06-08

Dbco-NH-(CH2)4cooh Chemical and Physical Properties

Names and Identifiers

• DBCO-NH-(CH2)4COOH
• CS-0116449
• 5-[(3-{2-azatricyclo[10.4.0.0,hexadeca-1(12),4(9),5,7,13,15-hexaen-10-yn-2-yl}-3-oxopropyl)carbamoyl]pentanoic acid
• 5-[(3-{2-azatricyclo[10.4.0.0,]hexadeca-1(12),4(9),5,7,13,15-hexaen-10-yn-2-yl}-3-oxopropyl)carbamoyl]pentanoic acid
• DA-62687
• HY-130912
• 2375193-74-9
• 6-[[3-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-3-oxopropyl]amino]-6-oxohexanoic acid
• AKOS040743162
• DBCO-NH-C4-acid
• Dbco-NH-(CH2)4cooh

• Inchi： 1S/C24H24N2O4/c27-22(11-5-6-12-24(29)30)25-16-15-23(28)26-17-20-9-2-1-7-18(20)13-14-19-8-3-4-10-21(19)26/h1-4,7-10H,5-6,11-12,15-17H2,(H,25,27)(H,29,30)
• InChI Key： WHJBJOBCKOQKTD-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O)N1C2=C([H])C([H])=C([H])C([H])=C2C#CC2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]

Computed Properties

• Exact Mass: 404.17360725g/mol
• Monoisotopic Mass: 404.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.7

Additional information on Dbco-NH-(CH2)4cooh

Introduction to Compound with CAS No. 2375193-74-9 and Product Name: Dbco-NH-(CH2)4cooh

The compound with the CAS number 2375193-74-9 and the product name Dbco-NH-(CH2)4cooh represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biomolecular interactions. The name itself provides valuable insights into its chemical composition and functionality, with Dbco indicating a decylamine-based moiety and NH-(CH2)4cooh suggesting a carboxylic acid termination, which is crucial for its reactivity and solubility properties.

Recent studies have highlighted the importance of such compounds in the design of novel bioconjugates and drug delivery systems. The Dbco-NH-(CH2)4cooh moiety, in particular, has been extensively explored for its ability to facilitate amide bond formation, a critical step in the synthesis of peptidomimetics and protein modifications. This property makes it an invaluable tool for researchers aiming to develop targeted therapies and diagnostic agents.

The compound’s structure also lends itself to applications in click chemistry, where it serves as an efficient linker for the creation of complex molecular architectures. The presence of both a decylamine group and a carboxylic acid group allows for versatile chemical modifications, enabling researchers to tailor its properties for specific biological assays or therapeutic purposes. For instance, the decylamine moiety enhances membrane permeability, making it suitable for topical applications, while the carboxylic acid group facilitates further derivatization through esterification or amidation reactions.

In the realm of drug discovery, Dbco-NH-(CH2)4cooh has been utilized in the development of protease inhibitors and enzyme substrates. Its ability to form stable amide bonds under mild conditions has made it a preferred choice for labeling biomolecules in high-throughput screening assays. Additionally, its compatibility with various spectroscopic techniques has further expanded its utility in structural biology studies.

One of the most intriguing aspects of this compound is its potential in nanotechnology applications. Researchers have demonstrated its use in the functionalization of nanoparticles for targeted drug delivery. The hydrophobic decylamine group aids in stabilizing the nanoparticles in aqueous environments, while the carboxylic acid group allows for conjugation with therapeutic agents or targeting ligands. This dual functionality has opened up new avenues for treating diseases such as cancer by enabling precise delivery of chemotherapeutic drugs to tumor sites.

Moreover, the compound’s role in synthetic biology cannot be overstated. It has been employed in the construction of synthetic peptide libraries, where its ability to link different amino acid sequences without compromising their biological activity has been instrumental. This capability is particularly valuable in drug discovery pipelines, where high-throughput screening of peptide-based drugs is essential.

Recent advancements in biocatalysis have also leveraged Dbco-NH-(CH2)4cooh for the efficient synthesis of complex biomolecules. By serving as a versatile intermediate, it enables researchers to bypass traditional synthetic hurdles, thereby accelerating the development of novel therapeutics. Its compatibility with enzymes such as transaminases and ligases has further enhanced its appeal in industrial biocatalysis applications.

The environmental impact of using such compounds has also been a point of focus. Studies have shown that Dbco-NH-(CH2)4cooh can be degraded under specific conditions, reducing potential ecological risks associated with its use. This biodegradability is crucial for ensuring that its applications do not contribute to environmental pollution, aligning with sustainable chemistry principles.

In conclusion, the compound with CAS number 2375193-74-9 and product name Dbco-NH-(CH2)4cooh represents a multifaceted tool with broad implications across various scientific disciplines. Its unique structural features make it an indispensable asset in drug development, biomolecular engineering, and nanotechnology. As research continues to uncover new applications for this compound, its significance is expected to grow even further, driving innovation in both academic and industrial settings.